2-(4-Fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene

• Molecular Formula: C16H13FOS
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 2-(4-fluoro-2-methylphenyl)-6-methoxy-1-benzothiophene
• InChI: InChI=1S/C16H13FOS/c1-10-7-12(17)4-6-14(10)16-8-11-3-5-13(18-2)9-15(11)19-16/h3-9H,1-2H3
• InChI Key: KGCAIUQXACAZDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=CC3=C(S2)C=C(C=C3)OC

Description

2-(4-Fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene is a useful research compound. Its molecular formula is C16H13FOS and its molecular weight is 272.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 20 mL microwave vial, 6-methoxybenzo[b]thiophene (1 g, 6.09 mmol), 2-bromo-5-fluorotoluene (0.808 mL, 6.39 mmol), BrettPhos palladacycle (1st generation) (0.243 g, 0.304 mmol), trimethylacetic acid (1.866 g, 18.27 mmol), and K2CO3 (2.52 g, 18.27 mmol) were suspended in DMA (10 mL). The reaction was heated for 90 min at 150° C. under microwave radiation. The reaction mixture was diluted with DCM and water. The organic layer was collected (phase separator) and concentrated to afford the crude product. The crude material was concentrated onto to silica gel and purified by column chromatography (SiO2, 100% Heptanes) to afford 2-(4-fluoro-2-methylphenyl)-6-methoxybenzo[b]thiophene (730 mg, 2.68 mmol, 44% yield) as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm=7.69 (d, J=9.09 Hz, 1H), 7.43 (dd, J=6.06, 8.59 Hz, 1H), 7.35 (d, J=2.53 Hz, 1H), 7.14 (s, 1H), 7.00-7.10 (m, 2H), 6.90-7.00 (m, 1H), 3.92 (s, 3H), 2.47 (s, 3H).